2-chloro-N-(2-hydroxy-1-hydroxymethylethyl)acetamide

• Molecular Formula: C5H10ClNO3
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 2-chloro-N-(1,3-dihydroxypropan-2-yl)acetamide
• InChI: InChI=1S/C5H10ClNO3/c6-1-5(10)7-4(2-8)3-9/h4,8-9H,1-3H2,(H,7,10)
• InChI Key: JXJWHIAKIBOARJ-UHFFFAOYSA-N
• Canonical SMILES: C(C(CO)NC(=O)CCl)O

Description

2-chloro-N-(2-hydroxy-1-hydroxymethylethyl)acetamide is a useful research compound. Its molecular formula is C5H10ClNO3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-1,3-propanediol (5.24 g, 57.5 mmol) was dissolved in a mixed solvent (220 mL) of acetonitrile/methanol (6/1). To this, triethylamine (9.60 mL, 69.6 mmol) and chloroacetyl chloride (5.10 mL, 63.3 mmol) were successively added under ice-cooling, and the mixture was stirred at room temperature overnight. After completion of the reaction, the solvent was evaporated off under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/methanol=90/10) to give 2-chloro-N-(2-hydroxy-1-hydroxymethylethyl)acetamide (8.30 g, yield: 86%).